molecular formula C15H8Cl2N2O3 B8412188 2-[3-(3,4-Dichlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid

2-[3-(3,4-Dichlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid

Cat. No. B8412188
M. Wt: 335.1 g/mol
InChI Key: QRZUUWULIVGIFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[3-(3,4-Dichlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid is a useful research compound. Its molecular formula is C15H8Cl2N2O3 and its molecular weight is 335.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[3-(3,4-Dichlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[3-(3,4-Dichlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-[3-(3,4-Dichlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid

Molecular Formula

C15H8Cl2N2O3

Molecular Weight

335.1 g/mol

IUPAC Name

2-[3-(3,4-dichlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid

InChI

InChI=1S/C15H8Cl2N2O3/c16-11-6-5-8(7-12(11)17)13-18-14(22-19-13)9-3-1-2-4-10(9)15(20)21/h1-7H,(H,20,21)

InChI Key

QRZUUWULIVGIFS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C2=NC(=NO2)C3=CC(=C(C=C3)Cl)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 14.17 g (0.0691 mol) of 3,4-dichlorobenzamide oxime and 10.24 g (0.0691 mol) of phthalic anhydride was heated gently with stirring to about 90° C., at which time a very vigorous exotherm carried the temperature to above 170° C.; the mixture was cooled in water to 130° C. and held at 130° C. for a few minutes, and then was cooled to 25° C. The mixture was extracted with 1 liter of ethanol and was filtered to give 3.5 g of insoluble solid, mp 200°-215° C.
Quantity
14.17 g
Type
reactant
Reaction Step One
Quantity
10.24 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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